
An In-depth Technical Guide to Barium Cadmium
Laurate: Chemical Structure and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium cadmium laurate (CAS No. 15337-60-7) is a mixed metal salt of lauric acid, a saturated

fatty acid with a 12-carbon chain.[1][2] Historically, it has been a significant component in heat

stabilizer formulations for polyvinyl chloride (PVC), often used in combination with other metal

soaps like those of zinc and lead.[3] These stabilizers are crucial for preventing the thermal

degradation of PVC during high-temperature processing, thereby maintaining the polymer's

mechanical properties and extending its service life. This technical guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and analysis of

barium cadmium laurate, with a focus on experimental protocols and data presentation for a

scientific audience.

Chemical Structure and Properties
The chemical formula for barium cadmium laurate is generally represented as

C12H24O2·xBa·xCd, indicating a variable stoichiometry of barium and cadmium.[1][4] The

exact ratio of the two metals can vary depending on the specific manufacturing process and the

intended application of the stabilizer. The structure consists of laurate anions

(CH₃(CH₂)₁₀COO⁻) and a mixture of barium (Ba²⁺) and cadmium (Cd²⁺) cations. The bonding

between the metal cations and the carboxylate groups is primarily ionic.
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While specific experimental data for the mixed salt is scarce, the properties can be inferred

from its components and related compounds.

Property Value Source

CAS Number 15337-60-7 [1]

Molecular Formula C12H24O2·xBa·xCd [1][4]

Molecular Weight
~450.06 g/mol (for a 1:1:1

ratio)
[2]

Appearance Likely a white to off-white solid Inferred

Solubility
Insoluble in water, soluble in

certain organic solvents
Inferred

Note: The molecular weight is an approximation based on a 1:1:1 stoichiometric ratio of lauric

acid, barium, and cadmium.

Below is a generalized structural representation of barium cadmium laurate.

Caption: Generalized structure of Barium Cadmium Laurate.

Synthesis
A general method for the synthesis of barium cadmium laurate involves a precipitation reaction

between a soluble laurate salt (e.g., sodium laurate) and a mixture of soluble barium and

cadmium salts (e.g., barium chloride and cadmium chloride). The stoichiometry of the final

product can be controlled by the ratio of the metal salts in the starting solution.

Experimental Protocol: Synthesis of Barium Cadmium
Laurate

Preparation of Sodium Laurate Solution: Dissolve a stoichiometric amount of lauric acid in a

heated aqueous solution of sodium hydroxide with stirring to form sodium laurate.

Preparation of Mixed Metal Salt Solution: In a separate vessel, prepare an aqueous solution

containing the desired molar ratio of barium chloride and cadmium chloride.
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Precipitation: Slowly add the mixed metal salt solution to the hot sodium laurate solution with

vigorous stirring. A precipitate of barium cadmium laurate will form immediately.

Isolation and Purification: The precipitate is then filtered, washed thoroughly with deionized

water to remove any unreacted salts and impurities, and finally dried in an oven at a

controlled temperature (e.g., 80-100 °C) to a constant weight.

The workflow for the synthesis is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. lauric acid, barium cadmium salt | C12H24BaCdO2+4 | CID 159754 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Cadmium Stabilisers - PVC [seepvcforum.com]

4. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [An In-depth Technical Guide to Barium Cadmium
Laurate: Chemical Structure and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099828#barium-cadmium-laurate-chemical-structure-
and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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